6-((5-((3-chlorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[(3-chlorophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18ClN5O3S/c1-30-17-7-5-16(6-8-17)27-18(10-15-11-19(28)24-20(29)23-15)25-26-21(27)31-12-13-3-2-4-14(22)9-13/h2-9,11H,10,12H2,1H3,(H2,23,24,28,29)
• InChI Key: XHCQTHDZXKVDHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC(=CC=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H18ClN5O3S
• Molecular Weight: 455.9 g/mol

Description

The compound belongs to a class of chemicals known for their complex synthesis and analysis due to their intricate molecular structure. Such compounds are often subjects of interest in medicinal chemistry and materials science due to their unique chemical and physical properties.

Synthesis Analysis

The synthesis of related compounds typically involves condensation reactions, with specific examples including the preparation of various pyrimidine and triazolyl derivatives through interactions between different chemical entities in the presence of catalysts or reagents (Al‐Refai et al., 2014; Hirota et al., 1990).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and spectroscopic methods, reveals the spatial arrangement of atoms within these compounds and their electronic structure, crucial for understanding their reactivity and interaction with biological targets. Notably, compounds like these exhibit specific conformations and intermolecular interactions within their crystalline forms (Al‐Refai et al., 2014).

Chemical Reactions and Properties

The reactivity of these compounds is influenced by their functional groups, with reactions including electrophilic substitution and cyclization being common. These reactions are pivotal for modifying the chemical structure to enhance biological activity or alter physical properties (Hirota et al., 1990).

Scientific Research Applications

Heterocyclic Compounds Synthesis

Researchers have synthesized various novel heterocyclic compounds, which serve as crucial scaffolds in medicinal chemistry due to their biological activities. These compounds, including pyrimidine derivatives, exhibit significant anti-inflammatory and analgesic properties. Their synthesis often involves complex reactions that yield compounds with potential pharmaceutical applications. For instance, derivatives of benzodifuranyl and thiazolopyrimidines have shown high inhibitory activity on cyclooxygenase-2 (COX-2) selectivity, demonstrating their potential as COX-2 inhibitors with analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Electron Transport Layer in Polymer Solar Cells

In the domain of materials science, novel n-type conjugated polyelectrolytes have been synthesized for use as electron transport layers in polymer solar cells. These compounds, due to their electron-deficient nature and planar structure, exhibit high conductivity and electron mobility, enhancing device performance by facilitating electron extraction and reducing exciton recombination (Hu et al., 2015).

Nonlinear Optical Materials

Derivatives of pyrimidine have been explored for their nonlinear optical properties, which are crucial for optoelectronic applications. Studies reveal that these compounds exhibit considerable nonlinear optical (NLO) activity, making them suitable for use in high-tech applications involving NLO materials. This is evidenced by the synthesis and characterization of phenyl pyrimidine derivatives, demonstrating their potential in enhancing the performance of NLO devices (Hussain et al., 2020).